Cas no 1206186-92-6 (5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione)

5-Ethylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is a bicyclic heterocyclic compound featuring a fused pyrrolidine and piperidine scaffold with a ketone functionality at the 1,3-positions. This structure exhibits significant potential as a versatile intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting the central nervous system (CNS) due to its rigid, nitrogen-rich framework. The ethyl substitution enhances lipophilicity, potentially improving blood-brain barrier permeability. Its stereochemistry and conformational rigidity make it valuable for structure-activity relationship (SAR) studies in medicinal chemistry. The compound's stability under physiological conditions and compatibility with common synthetic transformations further highlight its utility in drug discovery pipelines.
5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione structure
1206186-92-6 structure
Product Name:5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione
CAS No:1206186-92-6
MF:C9H14N2O2
MW:182.219662189484
CID:1101737
PubChem ID:131067536
Update Time:2025-07-02

5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione
    • 1206186-92-6
    • 5-Ethyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione
    • EN300-718991
    • Inchi： 1S/C9H14N2O2/c1-2-11-4-3-6-7(5-11)9(13)10-8(6)12/h6-7H,2-5H2,1H3,(H,10,12,13)
    • InChI Key： JHCMXOWOYSMTOR-UHFFFAOYSA-N
    • SMILES： O=C1C2CCN(CC)CC2C(N1)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 49.4Ų

5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-718991-1.0g
5-ethyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione
 1206186-92-6
1g
 $0.0 2023-06-07

5-ethylhexahydro-1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione Related Literature

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